Cas no 23562-52-9 (Acetamide,N,N'-(4,5-dichloro-o-phenylene)bis- (8CI))

• Product Name: Acetamide,N,N'-(4,5-dichloro-o-phenylene)bis- (8CI)
• CAS No: 23562-52-9
• MF: C₁₀H₁₀Cl₂N₂O₂
• MW: 261.104600429535
• CID: 252194
• PubChem ID: 2747579
• Update Time: 2025-04-19

Acetamide,N,N'-(4,5-dichloro-o-phenylene)bis- (8CI) Chemical and Physical Properties

Names and Identifiers

• Acetamide,N,N'-(4,5-dichloro-o-phenylene)bis- (8CI)
• N-(2-acetamido-4,5-dichlorophenyl)acetamide
• N1-[2-(ACETYLAMINO)-4,5-DICHLOROPHENYL]ACETAMIDE
• 4.5-Dichlor-N.N'-diacetyl-o-phenylendiamin
• N,N'-(4,5-dichloro-o-phenylene)-bis-acetamide
• N,N'-(4,5-Dichlor-o-phenylen)-bis-acetamid
• N.N'-Diacetyl-4.5-dichlor-phenylendiamin-(1.2)
• WDJDIFOCXRYUEX-UHFFFAOYSA-N
• Oprea1_719263
• 23562-52-9
• CCG-256176
• MixCom1_000065
• acetamide, N,N'-(4,5-dichloro-1,2-phenylene)bis-
• N,N'-(4,5-Dichloro-1,2-phenylene)diacetamide
• FT-0629692
• Maybridge1_000043
• DTXSID20372670
• N,N'-(4,5-dichlorobenzene-1,2-diyl)diacetamide

• Inchi： 1S/C10H10Cl2N2O2/c1-5(15)13-9-3-7(11)8(12)4-10(9)14-6(2)16/h3-4H,1-2H3,(H,13,15)(H,14,16)
• InChI Key： WDJDIFOCXRYUEX-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1)NC(C)=O)NC(C)=O)Cl

Computed Properties

• Exact Mass: 260.01200
• Monoisotopic Mass: 260.0119330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.454
• Melting Point: 255℃
• Boiling Point: 492°Cat760mmHg
• Flash Point: 251.4°C
• Refractive Index: 1.638
• PSA: 58.20000
• LogP: 3.05620

Acetamide,N,N'-(4,5-dichloro-o-phenylene)bis- (8CI) Security Information

• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38